N-(4-Iodophenyl)-N-methylmethanesulphonamide

• CAS No.: 110965-10-1
• Molecular Formula: C8H10INO2S
• Molecular Weight: 311.14 g/mol
• IUPAC Name: N-(4-iodophenyl)-N-methylmethanesulfonamide
• InChI: InChI=1S/C8H10INO2S/c1-10(13(2,11)12)8-5-3-7(9)4-6-8/h3-6H,1-2H3
• InChI Key: FDRGCSHYAFCRGM-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)I)S(=O)(=O)C

Description

N-(4-Iodophenyl)-N-methylmethanesulphonamide is a useful research compound. Its molecular formula is C8H10INO2S and its molecular weight is 311.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(4-iodophenyl)methanesulphonamide (4.3 g), 50% aqueous sodium hydroxide (25 ml), iodomethane (5 ml), dichloromethane (10 ml) and tetrabutylammonium bisulphate (0.5 g) was stirred vigorously for 2 h. Water (50 ml) was added and the mixture was extracted with ether (3×50 ml). The organic extracts were washed with water and brine, dried and concentrated to a solid which was triturated with hexane to give the title compound as white crystals (4.1 g) m.p. 106°-107°.